Cas no 121954-61-8 (Benzene,1-(1-methylethyl)-3-propyl-)
121954-61-8 structure
Product Name:Benzene,1-(1-methylethyl)-3-propyl-
CAS No:121954-61-8
MF:C12H18
MW:162.271323680878
CID:104615
PubChem ID:528287
Update Time:2025-04-18
Benzene,1-(1-methylethyl)-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-methylethyl)-3-propyl-
- 1-propan-2-yl-3-propylbenzene
- Benzene, 1-(1-methylethyl)-3-propyl- (9CI)
- 1-isoPropyl-3-n-Propylbenzene
- DTXSID50335995
- Benzene, 1-(1-methylethyl)-3-propyl
- 121954-61-8
- 1-isopropyl-3-propylbenzene
- DSHOOBWVUTWYNK-UHFFFAOYSA-N
-
- Inchi: 1S/C12H18/c1-4-6-11-7-5-8-12(9-11)10(2)3/h5,7-10H,4,6H2,1-3H3
- InChI Key: DSHOOBWVUTWYNK-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC=C(C=1)CCC
Computed Properties
- Exact Mass: 162.14094
- Monoisotopic Mass: 162.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1-(1-methylethyl)-3-propyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
121954-61-8 (Benzene,1-(1-methylethyl)-3-propyl-) Related Products
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- 2049-95-8(Tert-Pentylbenzene)
- 873-49-4(Cyclopropylbenzene)
- 2719-52-0(2-Phenylpentane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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